3-(3-Chlorophenyl)-3-oxopropanal

• IUPAC Name: 3-(3-chlorophenyl)-3-oxopropanal
• InChI: InChI=1S/C9H7ClO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,5-6H,4H2
• InChI Key: PZAGIUMJKCWDPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)CC=O
• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol

Description

3-(3-Chlorophenyl)-3-oxopropanal (CAS: 913820-56-1; IUPAC name: 3-(3-chlorophenyl)-3-oxopropanal) is a halogenated aromatic compound featuring a ketone (3-oxo) and an aldehyde (propanal) group. It is synthesized for research and development purposes, requiring supervision by qualified personnel due to its hazardous properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chlorophenyl)-3-oxopropanal typically involves the reaction of 3-chlorobenzaldehyde with a suitable reagent to introduce the oxopropanal group. One common method is the aldol condensation reaction, where 3-chlorobenzaldehyde reacts with acetaldehyde in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled temperature and pH conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-(3-Chlorophenyl)-3-oxopropanal may involve more efficient and scalable methods. These could include the use of continuous flow reactors and optimized reaction conditions to maximize yield and purity. Catalysts and advanced purification techniques may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chlorophenyl)-3-oxopropanal can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the oxopropanal group to an alcohol or other reduced forms.

Substitution: The chlorophenyl group can participate in substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of substituted phenyl derivatives.

Scientific Research Applications

3-(3-Chlorophenyl)-3-oxopropanal has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Medicine: Research into potential pharmaceutical applications, including the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Chlorophenyl)-3-oxopropanal involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes, affecting biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-(3-Chlorophenyl)-3-oxopropanal with four analogous compounds, highlighting structural variations and their implications:

Compound Name	Substituent Position	Functional Groups	Molecular Formula	Molecular Weight	CAS Number
3-(3-Chlorophenyl)-3-oxopropanal	3-chlorophenyl	Aldehyde, ketone	C₉H₇ClO₂	182.6	913820-56-1
Ethyl 3-(3-nitrophenyl)-3-oxopropanoate	3-nitrophenyl	Ester, ketone	C₁₁H₁₁NO₅	237.21	52119-38-7
3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime	4-chlorophenyl	Oxime (O-methyloxime), ketone	C₁₀H₁₀ClNO₂	227.65	339021-13-5
3-(2-Chloro-6-fluorophenyl)-3-oxopropanal	2-chloro-6-fluorophenyl	Aldehyde, ketone	C₉H₆ClFO₂	200.59	1019026-61-9
3-(3-Bromophenyl)-3-oxopropanoic acid	3-bromophenyl	Carboxylic acid, ketone	C₉H₇BrO₃	255.05	1000556-86-4

Comparative Analysis of Key Features

Substituent Effects

• Halogen Type and Position: The 3-chlorophenyl group in the parent compound provides moderate electron-withdrawing effects, enhancing electrophilic reactivity at the aldehyde group . 2-Chloro-6-fluorophenyl introduces dual halogenation, increasing lipophilicity and altering metabolic stability . 3-Bromophenyl (bromine vs. chlorine) increases molecular weight and polarizability, which may enhance binding affinity in biological systems .

Functional Group Variations

• Aldehyde vs. Ester vs. Carboxylic Acid: The aldehyde in 3-(3-Chlorophenyl)-3-oxopropanal is highly reactive, suitable for condensations (e.g., forming hydrazones or thiazolines) . The ethyl ester in Ethyl 3-(3-nitrophenyl)-3-oxopropanoate offers stability against hydrolysis, making it preferable for storage and stepwise synthesis . The carboxylic acid in 3-(3-Bromophenyl)-3-oxopropanoic acid enables salt formation or conjugation with amines, useful in drug design .
• Oxime Derivative :
  • The O-methyloxime group in 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime stabilizes the ketone against nucleophilic attacks, extending shelf-life .

Biological Activity

3-(3-Chlorophenyl)-3-oxopropanal is an organic compound known for its diverse biological activities, particularly in the fields of antimicrobial and antifungal research. The compound features a chlorophenyl group attached to a propanal backbone with a ketone functional group, which plays a significant role in its reactivity and biological interactions. This article delves into the biological activity of 3-(3-Chlorophenyl)-3-oxopropanal, highlighting its synthesis, mechanisms of action, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 3-(3-Chlorophenyl)-3-oxopropanal is CHClO. Its structure can be summarized as follows:

• Chlorophenyl Group : Provides distinctive chemical properties and influences biological activity.
• Propanal Backbone : Contains a carbonyl group (C=O) that is reactive and can participate in various chemical reactions.

Biological Activity Overview

Research indicates that derivatives of 3-(3-Chlorophenyl)-3-oxopropanal exhibit significant biological activities, particularly in antimicrobial and antifungal applications. Notably, compounds with similar structures have demonstrated promising antibacterial properties against various strains of bacteria.

Antimicrobial Activity

The antimicrobial efficacy of 3-(3-Chlorophenyl)-3-oxopropanal has been evaluated against several pathogens, including both Gram-positive and Gram-negative bacteria as well as fungi. Key findings include:

• Bacterial Strains Tested :
  • Escherichia coli
  • Klebsiella pneumoniae
  • Staphylococcus aureus
  • Streptococcus mutans
• Fungal Strains Tested :
  • Candida albicans
  • Aspergillus niger

In studies, the synthesized compounds exhibited greater antibacterial activity compared to standard drugs such as Houttuynin and Levofloxacin, indicating their potential as novel antibacterial agents .

Synthesis and Evaluation of Derivatives

A notable study involved the synthesis of silver(I) complexes with ligands derived from 3-(4-chlorophenyl)-2-(2-phenylhydrazono)propanal. These complexes were characterized using various techniques including FTIR and NMR spectroscopy. The antimicrobial activity was tested against drug-resistant pathogens, showing promising results comparable to established antibiotics .

Comparative Analysis of Similar Compounds

A comparative analysis was conducted on several structurally similar compounds to assess their biological activities:

Compound Name	Structural Features	Unique Aspects
3-(4-Chlorophenyl)-3-oxopropanal	Similar chlorinated phenyl group	Exhibits distinct biological activity patterns
3-(2-Nitrophenyl)-3-oxopropanal	Contains a nitro group instead of chlorine	Potentially different reactivity due to electron-withdrawing nature
4-(Chlorophenyl)-2-(hydrazono)propanal	Features a hydrazone linkage	Enhanced biological activity through nitrogen functionality

This table highlights how variations in substituents can significantly influence the chemical properties and biological activities of similar compounds .

The mechanisms by which 3-(3-Chlorophenyl)-3-oxopropanal exhibits its biological effects are not fully elucidated but may involve:

• Interaction with Cellular Targets : Binding affinities with target proteins or enzymes are assessed to understand mechanisms of action.
• Reactive Carbonyl Group : The carbonyl group may facilitate interactions leading to antimicrobial effects.